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Compound of Interest

Compound Name: (Rac)-galaxolidone-d6

Cat. No.: B12413323 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated internal standard like (Rac)-galaxolidone-d6 is a critical document. It

provides the necessary assurance of the material's identity, purity, and isotopic enrichment,

which are paramount for the accuracy and reliability of quantitative analytical methods. This

guide offers an in-depth explanation of a typical CoA for (Rac)-galaxolidone-d6, detailing the

key data points and the experimental methodologies used to obtain them.

Compound Information
A Certificate of Analysis begins with fundamental information identifying the compound.
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Parameter Specification

Compound Name (Rac)-galaxolidone-d6

Synonyms
4,6,7,8-Tetrahydro-4,6,6,7,8,8-hexamethyl-

cyclopenta[g]-2-benzopyran-1(3H)-one-d6

Molecular Formula C₁₈H₁₈D₆O₂[1]

Molecular Weight 278.42 g/mol

CAS Number
Not available for deuterated analog (Unlabeled:

507442-49-1)

Lot Number [Example] RGD6-2025-001

Appearance White to off-white solid

Storage Store at 2-8°C, protect from light

Quantitative Data Summary
The core of the CoA is the quantitative data that certifies the quality of the material. This data is

typically presented in a tabular format for clarity.

Analytical Test Specification Result

Chemical Purity (by HPLC) ≥ 98.0% 99.5%

Isotopic Enrichment ≥ 98 atom % D 99.2 atom % D

¹H NMR Conforms to structure Conforms

Mass Spectrum Conforms to structure Conforms

Residual Solvents Per USP <467> Complies

Experimental Protocols
Detailed methodologies are crucial for understanding and potentially replicating the quality

control testing.
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Chemical Purity by High-Performance Liquid
Chromatography (HPLC)
The chemical purity of (Rac)-galaxolidone-d6 is determined to ensure that the material is free

from non-isotopically labeled impurities.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 220 nm.

Procedure: A solution of (Rac)-galaxolidone-d6 is prepared in a suitable solvent (e.g.,

acetonitrile) and injected into the HPLC system. The peak area of the main component is

compared to the total area of all peaks to calculate the purity.

Isotopic Enrichment by Mass Spectrometry
Mass spectrometry is used to confirm the molecular weight and determine the degree of

deuterium incorporation.

Instrumentation: High-Resolution Mass Spectrometer (HRMS) with an electrospray ionization

(ESI) source.

Procedure: A dilute solution of the sample is infused into the mass spectrometer. The

instrument is operated in positive ion mode to observe the protonated molecular ion [M+H]⁺.

The relative intensities of the ions corresponding to the deuterated species and any

remaining non-deuterated species are used to calculate the isotopic enrichment. This is a

critical parameter for ensuring the standard will be an effective internal standard in mass

spectrometry-based assays.

Structural Confirmation by ¹H Nuclear Magnetic
Resonance (NMR) Spectroscopy
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¹H NMR spectroscopy is a powerful tool for confirming the chemical structure of the molecule

and the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

Solvent: A deuterated solvent in which the sample is soluble (e.g., Chloroform-d, CDCl₃).

Procedure: A small amount of the sample is dissolved in the deuterated solvent, and the ¹H

NMR spectrum is acquired. The chemical shifts, splitting patterns, and integrations of the

proton signals are compared to the expected spectrum for (Rac)-galaxolidone. The absence

or significant reduction of signals at specific positions confirms the location of the deuterium

labels.

Workflow of a Certificate of Analysis
The following diagram illustrates the logical workflow from sample receipt to the final reporting

of data on a Certificate of Analysis.
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Caption: Workflow for generating a Certificate of Analysis.
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This guide provides a comprehensive overview of the critical information contained within a

Certificate of Analysis for (Rac)-galaxolidone-d6. By understanding the data presented and

the methods used to generate it, researchers can confidently use this material as an internal

standard in their analytical studies, ensuring the accuracy and integrity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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